ethyl 5-methyl-2-({[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}amino)-1,3-thiazole-4-carboxylate

• IUPAC Name: ethyl 5-methyl-2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C16H16N6O3S2/c1-3-25-14(24)13-10(2)27-15(18-13)17-12(23)9-26-16-19-20-21-22(16)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,17,18,23)
• InChI Key: SMDZSPNMGHDERY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=N1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3)C
• Molecular Formula: C16H16N6O3S2
• Molecular Weight: 404.5 g/mol

Description

Ethyl 5-methyl-2-({[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}amino)-1,3-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C16H16N6O3S2 and its molecular weight is 404.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 404.07253074 g/mol and the complexity rating of the compound is 522. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation Research into ethyl 5-methyl-2-({[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}amino)-1,3-thiazole-4-carboxylate and related compounds has primarily focused on their synthesis and potential as precursors for derivative compounds. For instance, derivatives of ethyl 5-methyl-2-amino-1,3-thiazole-4-carboxylate have been synthesized for various applications, such as antimicrobial and antifungal activities. These derivatives were prepared using different reactants and conditions, demonstrating the compound's versatility as a building block for more complex molecules (Desai, Bhatt, & Joshi, 2019).

Biocidal Properties Compounds structurally related to this compound have been evaluated for their biocidal properties. For example, certain derivatives showed excellent biocidal properties against a range of Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi. This highlights the potential for these compounds to be used in the development of new antimicrobial agents (Youssef, Abbady, Ahmed, & Omar, 2011).

Heterocyclic Chemistry The compound and its derivatives serve as key intermediates in heterocyclic chemistry, enabling the synthesis of various heterocyclic systems. These systems are of significant interest due to their potential applications in pharmaceuticals, materials science, and as ligands in catalysis. The transformations and modifications of these thiazole derivatives underscore their importance in synthetic organic chemistry and the broad applicability of heterocyclic compounds in research and development (Dovlatyan, Eliazyan, Pivazyan, Kazaryan, & Engoyan, 2004).

Antimicrobial and Antifungal Activities Further expanding on their biocidal applications, ethyl 5-methyl-2-amino-1,3-thiazole-4-carboxylate derivatives have been subjected to antimicrobial and antifungal testing, showing promise in this area. These studies are crucial for identifying new compounds that could lead to the development of novel antibiotics and antifungals, addressing the growing concern of drug-resistant pathogens (Desai, Bhatt, & Joshi, 2019).